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molecular formula C16H9N3O2 B8807780 6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile

6-((5-Formylquinolin-8-yl)oxy)nicotinonitrile

Cat. No. B8807780
M. Wt: 275.26 g/mol
InChI Key: ATCRIZHFCDFHOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08278442B2

Procedure details

To a solution of 8-hydroxyquinoline-5-carbaldehyde (692 mg, 4 mmol) in sulfolane (8 mL) was added 2-chloro-5-cyanopyridine (552 mg, 4 mmol) and K2CO3 (1.7 g, 12 mmol). The reaction was heated at 90° C. for 2 h in a microwave. The reaction was cooled to rt and poured into water (100 mL). The resulting solid was filtered, washed with water, ether and air dried to give the title compound: RT=3.02 min; m/z (ES+)=276.0 [M+H]+.
Name
8-hydroxyquinoline-5-carbaldehyde
Quantity
692 mg
Type
reactant
Reaction Step One
Name
2-chloro-5-cyanopyridine
Quantity
552 mg
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
sulfolane
Quantity
8 mL
Type
solvent
Reaction Step One
Name
water
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:11]2[N:10]=[CH:9][CH:8]=[CH:7][C:6]=2[C:5]([CH:12]=[O:13])=[CH:4][CH:3]=1.Cl[C:15]1[CH:20]=[CH:19][C:18]([C:21]#[N:22])=[CH:17][N:16]=1.C([O-])([O-])=O.[K+].[K+].O>S1(CCCC1)(=O)=O>[CH:12]([C:5]1[CH:4]=[CH:3][C:2]([O:1][C:15]2[CH:20]=[CH:19][C:18]([C:21]#[N:22])=[CH:17][N:16]=2)=[C:11]2[C:6]=1[CH:7]=[CH:8][CH:9]=[N:10]2)=[O:13] |f:2.3.4|

Inputs

Step One
Name
8-hydroxyquinoline-5-carbaldehyde
Quantity
692 mg
Type
reactant
Smiles
OC1=CC=C(C=2C=CC=NC12)C=O
Name
2-chloro-5-cyanopyridine
Quantity
552 mg
Type
reactant
Smiles
ClC1=NC=C(C=C1)C#N
Name
K2CO3
Quantity
1.7 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
sulfolane
Quantity
8 mL
Type
solvent
Smiles
S1(=O)(=O)CCCC1
Step Two
Name
water
Quantity
100 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled to rt
FILTRATION
Type
FILTRATION
Details
The resulting solid was filtered
WASH
Type
WASH
Details
washed with water, ether and air
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
title compound
Type
product
Smiles
C(=O)C1=C2C=CC=NC2=C(C=C1)OC1=NC=C(C#N)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.